Cas no 1797181-04-4 (N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 1797181-04-4
• MF: C₁₆H₁₅N₅O₂S
• MW: 341.387601137161
• CID: 5370451
• Update Time: 2025-06-26

N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide
• N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide

• Inchi： 1S/C16H15N5O2S/c1-9-14(24-21-19-9)16(22)17-12-5-3-2-4-11(12)8-13-18-15(20-23-13)10-6-7-10/h2-5,10H,6-8H2,1H3,(H,17,22)
• InChI Key： FHNHLWBGPRDAHF-UHFFFAOYSA-N
• SMILES： S1C(C(NC2=CC=CC=C2CC2ON=C(C3CC3)N=2)=O)=C(C)N=N1

Experimental Properties

• Density: 1.439±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.86±0.70(Predicted)

Additional information on N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide

Research Brief on N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS: 1797181-04-4)

Recent studies on N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS: 1797181-04-4) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features combining oxadiazole and thiadiazole moieties, has garnered attention for its promising pharmacological properties. The following brief synthesizes the latest research findings, focusing on its synthesis, mechanism of action, and potential applications in drug development.

The synthesis of N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide involves a multi-step process, as detailed in recent publications. Key steps include the cyclization of 3-cyclopropyl-1,2,4-oxadiazole derivatives and subsequent coupling with 4-methyl-1,2,3-thiadiazole-5-carboxylic acid. Researchers have optimized these steps to improve yield and purity, with recent advancements focusing on green chemistry approaches to reduce environmental impact. The compound's structural elucidation has been confirmed via NMR spectroscopy and mass spectrometry, ensuring its chemical integrity for further studies.

Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against specific enzymatic targets, particularly those involved in inflammatory pathways. In vitro assays demonstrate its ability to modulate key signaling molecules, such as NF-κB and COX-2, suggesting potential applications in treating inflammatory diseases. Additionally, preliminary in vivo studies in rodent models have shown promising anti-inflammatory effects with minimal toxicity, warranting further investigation into its therapeutic window and pharmacokinetic profile.

Beyond its anti-inflammatory properties, recent research has explored the compound's potential as an anticancer agent. Screening against various cancer cell lines revealed selective cytotoxicity, particularly in cells with dysregulated apoptosis pathways. Molecular docking studies suggest that the compound's thiadiazole moiety plays a critical role in binding to specific oncogenic targets, offering insights for structure-activity relationship (SAR) optimization. These findings position N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide as a versatile scaffold for developing targeted therapies.

In conclusion, the latest research on N-{2-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]phenyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide underscores its dual potential in inflammation and oncology. Future studies should focus on clinical translation, including detailed toxicology and formulation development. Its unique chemical structure (CAS: 1797181-04-4) and multimodal activity make it a compelling candidate for further drug discovery efforts in the chemical biology and pharmaceutical industries.